Cas no 1858811-05-8 (2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid)

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid is a heterocyclic compound featuring a tetrazole ring substituted with a methyl group and a butanoic acid side chain. This structure imparts unique reactivity and stability, making it valuable in medicinal chemistry and pharmaceutical research. The tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability while maintaining biological activity. The compound's synthetic versatility allows for further functionalization, enabling its use as an intermediate in the development of bioactive molecules. Its well-defined chemical properties and compatibility with various reaction conditions make it a reliable choice for applications in drug discovery and organic synthesis.
2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid structure
1858811-05-8 structure
Product Name:2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
CAS No:1858811-05-8
MF:C6H10N4O2
MW:170.16920042038
CID:5745762
PubChem ID:57355531
Update Time:2025-05-27

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1138802
    • 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
    • 1858811-05-8
    • 2H-Tetrazole-5-acetic acid, α-ethyl-2-methyl-
    • 2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid
    • Inchi: 1S/C6H10N4O2/c1-3-4(6(11)12)5-7-9-10(2)8-5/h4H,3H2,1-2H3,(H,11,12)
    • InChI Key: NITIPXZISMJGSW-UHFFFAOYSA-N
    • SMILES: OC(C(C1N=NN(C)N=1)CC)=O

Computed Properties

  • Exact Mass: 170.08037557g/mol
  • Monoisotopic Mass: 170.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 372.0±44.0 °C(Predicted)
  • pka: 3.54±0.27(Predicted)

2-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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